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Compound of Interest

Compound Name: RS-18286

Cat. No.: B1680056

Product Identifier: RS-18286 Product Name: Monoclonal Antibody to Hepatitis B Surface
Antigen (HBsAQ), ad/ay Subtype Catalog Number: C18286M Manufacturer: Meridian
Bioscience

Introduction

RS-18286 is a murine monoclonal antibody (isotype IgG1) that specifically targets the 'a’
determinant of Hepatitis B surface antigen (HBsAQ), with reactivity against both ad and ay
subtypes.[1] This antibody is a critical reagent for the development of immunoassays for the
detection of HBsAg in research and diagnostic applications. This document provides detailed
protocols for the proper dissolution, storage, and handling of RS-18286 to ensure optimal
performance and stability.

Product Specifications

The following table summarizes the key specifications for the RS-18286 monoclonal antibody.
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Parameter Specification
o Monoclonal Antibody to Hepatitis B Surface
Description )
Antigen (HBsAQ), ad/ay Subtype[1]
o Immunoreactive with all HBsAg, ad/ay
Specificity
subtypes[1]
Host Animal Mouse[1]
Isotype IgG1[1]
Source Ascites[1]
Immunogen Native HBsAg (ad/ay)[1]
Format Purified, Lyophilized[1]
Purification Protein A Chromatography([1]
Buffer Lyophilized from Phosphate Buffered Saline[1]
Preservative None[1]
o Suitable for use in ELISA and Rapid Assay
Applications

formats[1]

Dissolution and Storage Protocols

Proper handling, dissolution, and storage are crucial for maintaining the integrity and

performance of the RS-18286 antibody.

Reconstitution of Lyophilized Antibody

The antibody is supplied in a lyophilized format and requires reconstitution before use.

Protocol:

e Pre-centrifugation: Before opening, centrifuge the vial at a low speed (e.g., 10,000 x g for 20

seconds) to ensure the entire lyophilized pellet is at the bottom of the vial.
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» Reconstitution: Reconstitute the antibody using sterile, deionized water.[1] The
recommended volume of water will depend on the desired final concentration. For a stock
solution, a common practice is to reconstitute to a concentration of 1 mg/mL. Refer to the
Certificate of Analysis for the specific lot to determine the exact amount of antibody per vial.

e Mixing: Gently mix the solution by inverting the tube 5-6 times. Avoid vigorous shaking or
vortexing, as this can lead to protein denaturation and aggregation.

 Incubation: Allow the vial to stand at room temperature for a few minutes to ensure the

antibody is fully dissolved.

Storage Conditions

The stability of the antibody is dependent on the storage conditions.
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Storage ] Special
Form Duration .
Temperature Instructions

Store in a desiccated
Lyophilized -20°C[1] Long-term (years) environment if

possible.

Add a bacteriostatic
agent like 0.02%
] sodium azide to
Reconstituted 2-8°C[1] Up to 6 months[1] ) )
prevent microbial
growth for short-term

storage.[2]

Aliquot into single-use
volumes to avoid
] repeated freeze-thaw
Reconstituted -20°C[1] Long-term (years)
cycles. Use low-
protein-binding

microcentrifuge tubes.

Can be used for long-

term storage, though
Reconstituted -80°C Long-term (years) -20°C is generally

sufficient for most

antibodies.

Note: Avoid repeated freeze-thaw cycles as this can denature the antibody and reduce its
binding capacity.[3] Freezers should not be of the frost-free variety, as these cycle through
freezing and thawing.

Experimental Protocols

RS-18286 is suitable for use in various immunoassay formats. Below are general protocols for
its application in ELISA and as a detection antibody in a sandwich immunoassay.

Enzyme-Linked Immunosorbent Assay (ELISA)
RS-18286 can be used as a detection antibody in a sandwich ELISA for HBsAg.
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Recommended Pairing for Sandwich Immunoassay:

o Capture Antibody: C18212M (Monoclonal Antibody to HBsAQ)[1]

o Detection Antibody: C18286M (RS-18286)[1]

Protocol Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for RS-18286
(Monoclonal Antibody to HBsAgQ)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680056#techniques-for-dissolving-and-storing-rs-
18286]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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